Cas no 64709-55-3 (1-Pyreneacetic acid)

• Product Name: 1-Pyreneacetic acid
• CAS No: 64709-55-3
• MF: C₁₈H₁₂O₂
• MW: 260.286684989929
• CID: 524578
• PubChem ID: 24864431
• Update Time: 2025-06-08

1-Pyreneacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyreneacetic acid
• 2-pyren-1-ylacetic acid
• pyren-1-ylacetic acid
• 1-Pyreneacetic
• AKOS040768148
• 1-Pyreneacetic acid, 97%
• 1-Pyrenylacetic acid #
• 3-Pyrenylacetic acid
• 1-pyrene acetic acid
• YSZC1876
• 64709-55-3
• BIDD:GT0688
• 1-Pyreneaceticacid
• MFCD00192422
• DTXSID60215052
• SCHEMBL1275568
• F76107
• (pyren-1-yl)acetic acid
• 1-Pytrneacetic acid
• 1-Pyreneacetic acid,97%
• BP-31228
• J-505111
• DA-29076
• 2-(pyren-1-yl)acetic acid

• MDL： MFCD00192422
• Inchi： 1S/C18H12O2/c19-16(20)10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)18(13)17(11)12/h1-9H,10H2,(H,19,20)
• InChI Key： SDJCLYBBPUHKCD-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 260.08376
• Monoisotopic Mass: 260.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.374
• Melting Point: 210-212 °C (dec.) (lit.)
• Boiling Point: 500.2°C at 760 mmHg
• Flash Point: 396.7°C
• Refractive Index: 1.835
• PSA: 37.3
• Solubility: Not available

1-Pyreneacetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 1-Pyreneacetic acid

Comprehensive Guide to 1-Pyreneacetic Acid (CAS No. 64709-55-3): Properties, Applications, and Research Insights

1-Pyreneacetic acid (CAS No. 64709-55-3) is a polycyclic aromatic hydrocarbon (PAH) derivative widely recognized for its unique fluorescent properties and versatile applications in material science, biochemistry, and analytical chemistry. This compound, featuring a pyrene core linked to an acetic acid functional group, has garnered significant attention due to its ability to serve as a fluorescent probe, molecular sensor, and building block for advanced materials. Researchers and industries alike value its stability, high quantum yield, and compatibility with various chemical modifications.

In recent years, the demand for 1-Pyreneacetic acid has surged, driven by its role in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to form excimers—excited-state dimers—makes it particularly useful in supramolecular chemistry and bioimaging. Users frequently search for terms like "pyrene-based fluorescent tags" or "CAS 64709-55-3 solubility," reflecting growing interest in its practical applications and physicochemical characteristics.

The compound's synthesis typically involves the Friedel-Crafts acylation of pyrene, followed by hydrolysis to yield the acetic acid derivative. This process is well-documented in academic literature, with optimization techniques focusing on yield improvement and purity control. A common query among researchers is "how to purify 1-Pyreneacetic acid," highlighting the need for reliable protocols to ensure high-quality output for sensitive applications like single-molecule spectroscopy.

Environmental and biological studies also leverage 1-Pyreneacetic acid as a model PAH to investigate pollutant degradation and enzyme interactions. Its fluorescence enables real-time tracking in complex systems, addressing search trends like "PAH detection methods" and "pyrene derivatives in environmental monitoring." Additionally, its compatibility with click chemistry (azide-alkyne cycloaddition) expands its utility in bioconjugation and drug delivery systems.

From a commercial perspective, 1-Pyreneacetic acid is available in varying purity grades (e.g., 95%, 98%, or ≥99%), catering to diverse industrial needs. Suppliers often highlight its storage conditions (e.g., dark, inert atmosphere) to preserve its photostability—a key concern for users searching "64709-55-3 stability." Regulatory compliance, such as REACH registration, further ensures its safe handling in research and manufacturing.

Emerging trends include its integration into nanotechnology, where 1-Pyreneacetic acid functionalizes carbon nanotubes or graphene for enhanced dispersion and sensing capabilities. Searches like "pyrene anchors for nanomaterials" underscore this niche application. Meanwhile, computational studies explore its electronic structure to predict optical behavior, aligning with queries such as "DFT calculations for pyrene derivatives."

In summary, 1-Pyreneacetic acid (CAS No. 64709-55-3) bridges fundamental research and cutting-edge technology. Its multifaceted uses—from bioassays to smart materials—coupled with detailed characterization data, make it a staple in modern chemistry. Future directions may focus on greener synthesis routes and novel hybrid materials, responding to the global push for sustainable innovation.